Cas no 1263378-85-3 (Methyl 5,6,7,8-Tetrahydro-1,6-naphthyridine-3-carboxylate Dihydrochloride)

• Product Name: Methyl 5,6,7,8-Tetrahydro-1,6-naphthyridine-3-carboxylate Dihydrochloride
• CAS No: 1263378-85-3
• MF: C₁₀H₁₄Cl₂N₂O₂
• MW: 265.136360645294
• MDL: MFCD18432558
• CID: 4777580
• PubChem ID: 74889829
• Update Time: 2025-10-29

Methyl 5,6,7,8-Tetrahydro-1,6-naphthyridine-3-carboxylate Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-[1,6]naphthyridine-3-carboxylic acid methyl ester dihydrochloride
• methyl 5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylate dihydrochloride
• SB32531
• 5,6,7,8-Tetrahydro-[1,6naphthyridine-3-carboxylic acid methyl ester dihydrochloride
• 5,6,7,8-Tetrahydro-1,6naphthyridine-3-carboxylic acid methyl ester dihydrochloride
• MFCD18432558
• CS-0341835
• G73657
• methyl 5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylate;dihydrochloride
• 1263378-85-3
• Methyl 5,6,7,8-Tetrahydro-1,6-naphthyridine-3-carboxylate Dihydrochloride

• MDL： MFCD18432558
• Inchi： 1S/C10H12N2O2.2ClH/c1-14-10(13)8-4-7-5-11-3-2-9(7)12-6-8;;/h4,6,11H,2-3,5H2,1H3;2*1H
• InChI Key： KJBAAUVHJJAWHH-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C(C1C=NC2=C(C=1)CNCC2)=O

Computed Properties

• Exact Mass: 264.0432331g/mol
• Monoisotopic Mass: 264.0432331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on Methyl 5,6,7,8-Tetrahydro-1,6-naphthyridine-3-carboxylate Dihydrochloride

Methyl 5,6,7,8-Tetrahydro-1,6-Naphthyridine-3-Carboxylate Dihydrochloride: A Comprehensive Overview

The compound Methyl 5,6,7,8-Tetrahydro-1,6-Naphthyridine-3-Carboxylate Dihydrochloride (CAS No. 1263378-85-3) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The 5,6,7,8-tetrahydro designation indicates the presence of a partially saturated ring system within the naphthyridine framework. The methyl ester group and the dihydrochloride counterion further define its functional groups and physical properties.

Recent studies have highlighted the importance of naphthyridine derivatives in drug discovery and development. For instance, researchers have explored the potential of Methyl 5,6,7,8-Tetrahydro-1,6-Naphthyridine-3-Carboxylate Dihydrochloride as a precursor for bioactive molecules. Its unique structure allows for diverse functionalization and modification to target specific biological pathways or receptors. This makes it a valuable starting material for synthesizing compounds with anti-inflammatory, anti-cancerous, or neuroprotective properties.

The synthesis of Methyl 5,6,7,8-Tetrahydro-1,6-Naphthyridine-3-Carboxylate Dihydrochloride involves multi-step organic reactions that combine principles from aromatic chemistry and heterocyclic synthesis. The process typically begins with the preparation of the naphthyridine skeleton through cyclization reactions. Subsequent steps involve the introduction of the methyl ester group and protonation to form the dihydrochloride salt. These steps require precise control over reaction conditions to ensure high yield and purity.

In terms of applications beyond drug discovery,Methyl 5,6,7,8-Tetrahydro-1,Naphthyridine-3-Carboxylate Dihydrochloride has shown promise in materials science. Its rigid aromatic structure and ability to form stable salts make it a candidate for use in organic electronics or as a building block for advanced materials. Researchers are actively exploring its potential in creating novel semiconductors or optoelectronic devices.

From an environmental standpoint,Methyl 5,Naphthyridine derivative exhibits favorable biodegradation characteristics under controlled conditions. This is particularly important for its application in sustainable chemistry and green chemical processes. Its ability to break down into non-toxic byproducts aligns with current trends toward eco-friendly chemical manufacturing.

Looking ahead,the demand for Methyl 5,Naphthyridine derivative is expected to grow as its applications expand into new areas such as agrochemicals and specialty chemicals. Its versatility as both a raw material and an intermediate makes it an essential compound in modern chemical synthesis.

In conclusion,Methyl 5,Naphthyridine derivative (CAS No.1263378-85-3) stands out as a versatile and valuable compound with wide-ranging applications across multiple industries.The ongoing research into its properties and uses ensures that it will remain at the forefront of chemical innovation for years to come.